Cas no 23780-63-4 (1,3-Benzodioxole-4,5-diol)

1,3-Benzodioxole-4,5-diol structure
1,3-Benzodioxole-4,5-diol structure
Product Name:1,3-Benzodioxole-4,5-diol
CAS No:23780-63-4
MF:C7H6O4
MW:154.120142459869
CID:240046
PubChem ID:12215949
Update Time:2025-04-19

1,3-Benzodioxole-4,5-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-4,5-diol
    • 3,4-(Methylenedioxy)pyrocatechol
    • Pyrocatechol,3,4-(methylenedioxy)- (8CI)
    • DTXSID60480844
    • 23780-63-4
    • Inchi: 1S/C7H6O4/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-2,8-9H,3H2
    • InChI Key: QSRXTQHQLNIDJI-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(=C(C1=2)O)O

Computed Properties

  • Exact Mass: 154.02658
  • Monoisotopic Mass: 154.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 1
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92

1,3-Benzodioxole-4,5-diol Related Literature

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